Cas no 2228977-16-8 (2-amino-2-4-methoxy-2-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-4-methoxy-2-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2228977-16-8
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• CID: 6524736
• PubChem ID: 165782379
• Update Time: 2025-06-09

2-amino-2-4-methoxy-2-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-methoxy-2-(trifluoromethyl)phenylpropan-1-ol
• EN300-1949858
• 2-amino-2-[4-methoxy-2-(trifluoromethyl)phenyl]propan-1-ol
• 2228977-16-8

• Inchi： 1S/C11H14F3NO2/c1-10(15,6-16)8-4-3-7(17-2)5-9(8)11(12,13)14/h3-5,16H,6,15H2,1-2H3
• InChI Key： JZSCPTUNLMZFBD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(CO)N)OC)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-4-methoxy-2-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of 2-Amino-2-[4-Methoxy-2-(Trifluoromethyl)Phenyl]Propan-1-ol (CAS No. 2228977-16-8)

2-Amino-2-[4-methoxy-2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2228977-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of an amino group, a methoxy substituent, and a trifluoromethyl group, exhibits properties that make it valuable for drug discovery and material science. Researchers are particularly interested in its role as a building block for chiral intermediates, which are critical in the synthesis of enantioselective drugs.

The molecular structure of 2-amino-2-[4-methoxy-2-(trifluoromethyl)phenyl]propan-1-ol includes a propan-1-ol backbone substituted with a 4-methoxy-2-(trifluoromethyl)phenyl group, enhancing its steric and electronic properties. This configuration is often explored in the context of medicinal chemistry, where the trifluoromethyl group is known to improve metabolic stability and bioavailability. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

In the realm of organic synthesis, CAS No. 2228977-16-8 is frequently discussed in forums and publications focusing on asymmetric catalysis and green chemistry. The compound's chiral center makes it a candidate for enantioselective transformations, aligning with the growing demand for sustainable and efficient synthetic methods. Researchers are also investigating its utility in peptide mimetics, a trending area in biotechnology, where mimicking natural peptides can lead to novel therapeutics.

From an industrial perspective, the scalability of 2-amino-2-[4-methoxy-2-(trifluoromethyl)phenyl]propan-1-ol is a key consideration. Manufacturers are optimizing routes to produce this compound with high yield and purity, addressing challenges such as regioselectivity and cost-effectiveness. These efforts are driven by the compound's relevance in high-value pharmaceuticals, including treatments for central nervous system (CNS) disorders, a field experiencing rapid growth due to rising global health concerns.

Environmental and safety aspects of CAS No. 2228977-16-8 are also under scrutiny, reflecting broader industry trends toward sustainable chemistry. Innovations in waste reduction and energy-efficient processes are being applied to its synthesis, catering to regulatory and consumer demands for greener alternatives. This aligns with searches for eco-friendly synthetic routes, a popular query among chemists and environmental scientists.

In summary, 2-amino-2-[4-methoxy-2-(trifluoromethyl)phenyl]propan-1-ol represents a versatile and promising compound in modern chemistry. Its applications span drug development, catalysis, and material science, with ongoing research uncovering new potentials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical practices.